Cas no 6311-73-5 (Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate)

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate is a nitro-substituted tetrahydropyrimidine derivative with a carboxylate ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both nitro and carbonyl groups enhances its reactivity, making it suitable for nucleophilic substitution and condensation reactions. Its structural features allow for further functionalization, enabling applications in medicinal chemistry and materials science. The ester moiety provides additional synthetic flexibility, facilitating hydrolysis or transesterification for downstream modifications. This compound is typically handled under controlled conditions due to its potential sensitivity to heat and strong oxidizing agents.
Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate structure
6311-73-5 structure
Product Name:Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
CAS No:6311-73-5
MF:C6H5N3O6
MW:215.120401144028
MDL:MFCD01346736
CID:521556
PubChem ID:238725
Update Time:2025-06-07

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, methyl ester
    • C6H5N3O6
    • methyl 5-nitro-2,4-dioxo-1H-pyrimidine-6-carboxylate
    • Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate
    • methyl 5-nitro-2,6-dioxo-3H-pyrimidine-4-carboxylate
    • Methyl 5-Nitrouracil-6-carboxylate
    • NSC43250
    • methyl 5-nitroorotate
    • KPNLMRWITBJHTK-UHFFFAOYSA-N
    • Methyl5-Nitrouracil-6-carboxylate
    • NSC134523
    • SY038061
    • AKOS005263764
    • methyl 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate
    • ALBB-035607
    • GS-5679
    • W16686
    • DTXSID90285925
    • H10357
    • 4-pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, methyl ester
    • SCHEMBL110063
    • 5-Nitroorotic acid methyl ester;methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
    • SB58424
    • 6311-73-5
    • methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate
    • NSC-43250
    • NSC-134523
    • MFCD01346736
    • DB-370950
    • CS-0045846
    • MDL: MFCD01346736
    • Inchi: 1S/C6H5N3O6/c1-15-5(11)2-3(9(13)14)4(10)8-6(12)7-2/h1H3,(H2,7,8,10,12)
    • InChI Key: KPNLMRWITBJHTK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C(NC(N1)=O)=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 215.01785
  • Monoisotopic Mass: 215.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.68
  • Refractive Index: 1.58
  • PSA: 127.64

Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR471501-1g
Methyl 5-Nitrouracil-6-carboxylate
6311-73-5
1g
£126.00 2023-08-31
Apollo Scientific
OR471501-5g
Methyl 5-Nitrouracil-6-carboxylate
6311-73-5
5g
£392.00 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y05365-1g
Methyl 5-Nitrouracil-6-carboxylate
6311-73-5 95%
1g
¥1189.0 2024-07-18
TRC
B495358-50mg
Methyl 5-Nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
6311-73-5
50mg
$ 50.00 2022-06-07
TRC
B495358-100mg
Methyl 5-Nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
6311-73-5
100mg
$ 65.00 2022-06-07
TRC
B495358-500mg
Methyl 5-Nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
6311-73-5
500mg
$ 160.00 2022-06-07
Chemenu
CM164864-5g
Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate
6311-73-5 95%
5g
$262 2021-08-05
Chemenu
CM164864-10g
Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate
6311-73-5 95%
10g
$449 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M855067-1g
Methyl 5-Nitrouracil-6-carboxylate
6311-73-5 95%
1g
710.10 2021-05-17
Matrix Scientific
071126-5g
Methyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate, 97%
6311-73-5 97%
5g
$615.00 2023-09-06
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.